5-(5-bromo-2-hydroxybenzylidene)-3-methyl-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[(5-bromo-2-hydroxyphenyl)methylidene]-3-methyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H8BrNO2S2/c1-13-10(15)9(17-11(13)16)5-6-4-7(12)2-3-8(6)14/h2-5,14H,1H3/b9-5+
• InChI Key: AGTKZMUTWXCOFD-WEVVVXLNSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=C(C=CC(=C2)Br)O)SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C\C2=C(C=CC(=C2)Br)O)/SC1=S
• Molecular Formula: C11H8BrNO2S2
• Molecular Weight: 330.2 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of appropriate precursors. For instance, a new hydrazone derivative, N’-(5-bromo-2-hydroxybenzylidene)-2-fluorobenzohydrazide (BFBH), has been prepared and crystallized from absolute methanol and 95% ethanol. Another study reported the synthesis of a novel Schiff base using 5-bromo salicylaldehyde and β-alanine.

Molecular Structure Analysis

The molecular structure of such compounds can be determined using techniques like X-ray diffraction analysis. For example, the structure of a Zinc (II) complex of a similar Schiff base has been determined using this method. The environment geometry around the Zn (II) center was described as a slightly distorted tetrahedral.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For instance, the network of chemical reactions of 2,6-bis(5-bromo-2-hydroxybenzylidene)cyclohexanone (BHBC) when subjected to light and different pH values has been investigated.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various spectroscopic techniques. For example, the new Schiff base, N-(5-bromo-2-hydroxybenzylidene) isonicotinohydrazide (NBHI), was studied as an inhibitor of X70 carbon steel (CS) corrosion in aggressive 1 M HCl environment using gravimetric, electrochemical impedance spectroscopy (EIS) tests, potentiodynamic polarization (PDP) and scanning electron microscopy (SEM).

Safety and Hazards

The safety data sheet for similar compounds like 5-Bromosalicylaldehyde indicates that they may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for research on such compounds could involve further investigation into their synthesis, characterization, and potential applications. For instance, the potential use of similar compounds as corrosion inhibitors has been explored. Additionally, their potential biological activities could be further investigated.